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Compound of Interest

Compound Name: trans-2-triacontenoyl-CoA

Cat. No.: B15597304

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized biochemicals like trans-2-triacontenoyl-CoA is paramount. This
document provides essential safety protocols, operational guidance, and disposal plans to
minimize risk and streamline laboratory workflows.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for trans-2-triacontenoyl-CoA is not readily
available in public databases, the following information has been compiled from supplier data
and chemical databases. It is crucial to handle this compound with the care afforded to all
research chemicals for which full toxicological data may not be available.
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Property Value Source
Molecular Formula Cs1H92N7017P3S [1]
Molecular Weight 1200.30 g/mol [1]

Fatty Acyls [FA] -> Fatty esters

Chemical Class Long-chain fatty acyl-CoA [FAQ7] -> Fatty acyl CoAs
[FAO705]
) ) ) Inferred from similar long-chain
Physical State Likely solid
acyl-CoAs
Solubility Soluble in water [2]
Storage Conditions Store at -20°C [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure during handling. The following
PPE is recommended based on standard laboratory procedures for handling similar chemical
compounds.[4][5][6]
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PPE Category Item Specification

Nitrile or butyl rubber gloves
are recommended. Regularly

inspect gloves for

Hand Protection Chemical-resistant gloves o )
contamination or degradation
and replace them as needed.
[41[6]

Safety glasses with side Essential to protect against

Eye Protection ) )
shields or splash goggles accidental splashes.[4][6]

A standard lab coat should be
Body Protection Laboratory coat worn to protect skin and
clothing.

Perforated shoes or sandals
Foot Protection Closed-toe shoes are not permitted in the

laboratory.[4]

If there is a risk of generating
) ) ] aerosols or dust, work in a
Respiratory Protection Not generally required )
fume hood or use a respirator

with an appropriate filter.[2]

Operational Plan: Step-by-Step Handling Protocol

. Receiving and Storage:

[ERN

Upon receipt, visually inspect the container for any damage or leaks.

The compound is typically shipped at room temperature for continental US destinations, but
international shipping conditions may vary.[1]

For long-term storage, the compound should be kept at -20°C.[3]

N

. Preparation for Use:
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» Before opening, allow the container to equilibrate to room temperature to prevent
condensation.

e Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

» Use calibrated instruments for weighing and transferring the substance.
3. Dissolving the Compound:

o Based on general information for similar compounds, trans-2-triacontenoyl-CoA is
expected to be soluble in aqueous buffers.

» Follow the specific protocol for your experiment to prepare solutions of the desired
concentration.

4. Experimental Use:

o Adhere strictly to the experimental protocol.

e Avoid direct contact with the skin, eyes, and clothing.[7][8]
o Keep containers tightly closed when not in use.[9][10]

Disposal Plan

Proper disposal of trans-2-triacontenoyl-CoA and any contaminated materials is crucial to
ensure environmental safety and regulatory compliance.

1. Waste Segregation:

o Collect all waste containing trans-2-triacontenoyl-CoA, including unused solutions,
contaminated consumables (e.g., pipette tips, tubes), and PPE, in a designated and clearly
labeled hazardous waste container.

2. In-Laboratory Treatment (for aqueous, non-toxic solutions):
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o For small quantities of aqueous solutions that do not contain other hazardous materials,
hydrolysis can be considered. Most acyl-CoA compounds can be hydrolyzed to water-soluble
products of lower toxicity.[11][12]

o Neutralize the pH of the solution to be between 5.0 and 12.5 before drain disposal, ensuring
compliance with local regulations.[13]

3. Disposal of Contaminated Materials:

e Solid waste, such as contaminated gloves and labware, should be placed in a sealed bag
and disposed of as hazardous laboratory waste.

o For larger quantities or mixed chemical waste, utilize a licensed chemical waste disposal
service. Lab packing, where smaller containers of waste are placed into a larger drum, is a
common and effective method for off-site disposal.[14]

4. Regulatory Compliance:

» Always follow your institution's and local environmental regulations for hazardous waste
disposal.[10][13] Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Workflow for Safe Handling of trans-2-triacontenoyl-
CoA

Click to download full resolution via product page

Caption: Workflow for the safe handling of trans-2-triacontenoyl-CoA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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